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Compound of Interest

Compound Name: Bis(4-allyloxyphenyl)sulfone

Cat. No.: B1331198

An In-depth Technical Guide to the Safety and Handling of Bis(4-allyloxyphenyl)sulfone

This guide provides comprehensive safety and handling information for Bis(4-

allyloxyphenyl)sulfone, intended for researchers, scientists, and professionals in drug
development.

Chemical Identification and Physical Properties

Bis(4-allyloxyphenyl)sulfone is a white crystalline powder.[1] It is important to distinguish it
from its isomers and related compounds, such as Bis(3-allyl-4-hydroxyphenyl)sulfone.

Table 1: Physical and Chemical Properties of Bis(4-allyloxyphenyl)sulfone
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Property Value Source
CAS Number 41481-63-4 [1]12]
Molecular Formula C18H1804S [1][2]
Molecular Weight 330.4 g/mol [11[2]
Appearance White crystalline powder [1]
Melting Point 141-142 °C [1]
Boiling Point 500.7 °C at 760 mmHg [1]
Flash Point 256.6 °C [1]
Density 1.172 g/cm3 [1]
Vapor Pressure 1.15E-09 mmHg at 25°C [1]
Solubility Slightly soluble in DMSO and

Methanol.[1]

-20°C in an inert atmosphere.

[1](2]

Storage Temperature

Hazard Identification and Safety Precautions

While a specific, detailed safety data sheet for Bis(4-allyloxyphenyl)sulfone is not readily
available in the provided search results, general laboratory chemical safety practices should be
strictly followed. Based on related sulfone compounds, the following precautions are advised.

General Handling Precautions:

Handle in a well-ventilated place.[3]

Avoid formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe dust.[4]
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e Wash hands thoroughly after handling.[5]

o Keep container tightly closed in a dry, cool, and well-ventilated place.[3][4]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

o Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves. Inspect
gloves before use.[3][4]

o Respiratory Protection: Under normal use conditions where adequate ventilation is present,
no special respiratory protection is typically required. If dust is generated and exposure limits
may be exceeded, use a full-face respirator.[3][4]

First Aid Measures
In case of exposure, follow these first aid protocols:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4][5]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[4][5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[4][5]

Accidental Release and Disposal
Accidental Release Measures:

e Ensure adequate ventilation.[3]

o Evacuate personnel to safe areas and keep people away from and upwind of the spill.[3]
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Use personal protective equipment.[3]
Avoid dust formation.[3]
Sweep up and shovel into suitable containers for disposal.[4]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[3]

Disposal Considerations:

Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[5]

Toxicological and Ecotoxicological Information

Specific toxicological data for Bis(4-allyloxyphenyl)sulfone is limited. However, a study on a

related compound, Bis-(3-allyl-4-hydroxyphenyl) sulfone, showed effects on embryonic viability

in chicken embryos, with a median lethal dose (LD50) estimated at 66 ug/g.[6] The study

indicated that predominant toxicity pathways included xenobiotic metabolism, lipid

homeostasis, and cell cycle regulation.[6] Another related compound, Bis(4-hydroxyphenyl)

sulfone (Bisphenol S), is classified as toxic to aquatic life with long-lasting effects.[7]

Table 2: Toxicological Data for Related Compounds

Compound Data Type Value Species Source

Bis-(3-allyl-4- ]
LD50 (embryonic )

hydroxyphenyl) o 66 ug/g Chicken Embryo [6]
viability)

sulfone

Bis(4-

hydroxyphenyl) LD50 (oral) 2830 mg/kg Rat

sulfone

Experimental Protocols

The following protocols are derived from patent literature for the synthesis and rearrangement

of Bis(4-allyloxyphenyl)sulfone and related compounds.
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Protocol 1: Synthesis of Bis(4-allyloxyphenyl) sulfone

This protocol is adapted from a method for synthesizing the target compound.[8]

Charge a flask with 150 parts of water, 150 parts of toluene, 12 parts of caustic soda, and 25
parts of 4,4'-sulfonyldiphenol.

Stir the mixture until all components are completely dissolved.

Add 1 part of trioctylmethylammonium chloride (phase transfer catalyst) to the solution.

Add 36.3 parts of allyl bromide to the solution.

React the resulting solution at 50-60°C for 15 hours.

After the reaction, steam-distill the toluene to obtain pale yellow crystals.

Filter the crystals and wash with 100 parts of methanol to yield white crystals of Bis(4-
allyloxyphenyl) sulfone.[8]

Protocol 2: Claisen Rearrangement to Bis(3-allyl-4-
hydroxyphenyl) sulfone

This protocol describes the rearrangement of the allyloxy groups on the phenyl rings.[8]

Add the obtained Bis(4-allyloxyphenyl)sulfone to trichlorobenzene (e.g., 15 parts sulfone
to 30 parts trichlorobenzene).

Heat the mixture at 216-219°C for 10 hours.

After the rearrangement is complete, extract the phenolic product by adding 50 parts of
water and 12 parts of 48% caustic soda.

Purify the aqueous phase with activated carbon.

Treat the water phase with an acid to precipitate white crystals of Bis(3-allyl-4-
hydroxyphenyl) sulfone.[8]
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Visualized Workflow: Safe Handling and Emergency
Response

The following diagram illustrates a logical workflow for the safe handling of Bis(4-
allyloxyphenyl)sulfone and the appropriate response in case of an emergency.

Emergency Response Spill Response
&
Preparation| & Handling l

Review SDS & Protocols Skin Contact: Eye Contact: Inhalation: Ingestion: Evacuate Area
Wash with Soap & Water for 15 min Rinse with Water for 15 min Move to Fresh Air Rinse Mouth, Drink Water Ensure Ventilation
Contain Spill
Use Absorbent Material
Collect Material into
Sealed Containers

Dispose as Hazardous Waste

[Don Personal Protective Equipmenﬂ

(Gloves, Goggles, Lab Coat) Seek Medical Attention

Handle in Ventilated Area
(Fume Hood)

Avoid Dust Generation

Store in Cool, Dry, Well-Ventilated Area
Keep Container Tightly Closed
T

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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